4-Fluoronicotinic acid
Overview
Description
4-Fluoronicotinic acid is an organic compound with the chemical formula C6H4FNO2 . It is an important intermediate in the synthesis of several agrochemicals, pharmaceuticals, and materials. It contains a pyridine ring and a carboxyl group that are attached to a fluorine atom .
Molecular Structure Analysis
The molecular formula of 4-Fluoronicotinic acid is C6H4FNO2 . The molecular weight is 141.10 g/mol . The structure includes a pyridine ring, a carboxyl group, and a fluorine atom .
Physical And Chemical Properties Analysis
4-Fluoronicotinic acid has a molecular weight of 141.10 g/mol . It has a topological polar surface area of 50.2 Ų . The compound has one rotatable bond and four hydrogen bond acceptors . Its XLogP3-AA value, which is a measure of its lipophilicity, is 0.5 .
Scientific Research Applications
Coordination Chemistry and Metal-Organic Frameworks (MOFs)
4-Fluoronicotinic acid serves as a versatile ligand in coordination chemistry. Researchers have employed it to synthesize metal-organic frameworks (MOFs) due to its ability to coordinate with metal ions. These MOFs exhibit tunable porosity, making them promising candidates for gas storage, separation, and catalysis .
Positron Emission Tomography (PET) Tracers
The compound acts as a molecular scaffold for developing PET tracers. PET is a non-invasive imaging technique used in medical diagnostics and research. By incorporating fluorine-18 (18F) into the 4-fluoronicotinic acid framework, scientists create radiolabeled compounds that can visualize metabolic processes in vivo. These tracers are crucial for studying diseases, drug distribution, and receptor binding .
Organic Synthesis and Medicinal Chemistry
4-Fluoronicotinic acid serves as an essential raw material and intermediate in organic synthesis. Researchers utilize it to construct more complex molecules, including pharmaceuticals and agrochemicals. Its fluorine substitution enhances the reactivity and selectivity of reactions, making it valuable in drug discovery and development .
Crystal Engineering and Supramolecular Chemistry
Although less explored than its counterparts, 5-fluoronicotinic acid, 4-fluoronicotinic acid has potential in crystal engineering. Scientists investigate its self-assembly behavior in coordination polymers and supramolecular structures. Understanding its crystal packing and intermolecular interactions aids in designing functional materials .
Fluorinated Building Blocks
Fluorinated compounds play a crucial role in drug design and materials science. 4-Fluoronicotinic acid serves as a valuable building block for introducing fluorine atoms into organic molecules. These fluorinated derivatives often exhibit improved pharmacokinetics, bioavailability, and metabolic stability .
Photophysical Studies and Luminescent Materials
Researchers explore the photophysical properties of 4-fluoronicotinic acid and its derivatives. These studies contribute to the development of luminescent materials, such as fluorescent dyes and sensors. The presence of fluorine enhances emission properties, making it relevant for optoelectronic applications .
Safety And Hazards
When handling 4-Fluoronicotinic acid, it is recommended to wear personal protective equipment, including face protection . It is also advised to ensure adequate ventilation and avoid getting the compound in eyes, on skin, or on clothing . Ingestion and inhalation should be avoided, as well as dust formation .
properties
IUPAC Name |
4-fluoropyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4FNO2/c7-5-1-2-8-3-4(5)6(9)10/h1-3H,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBIVUIKWHBNGFG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00376590 |
Source
|
| Record name | 4-fluoronicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00376590 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoronicotinic acid | |
CAS RN |
152126-33-5 |
Source
|
| Record name | 4-Fluoro-3-pyridinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=152126-33-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-fluoronicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00376590 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
